Cas no 1482269-65-7 (Morpholine-3-carbohydrazide)

• Product Name: Morpholine-3-carbohydrazide
• CAS No: 1482269-65-7
• MF: C₅H₁₁N₃O₂
• MW: 145.159740686417
• MDL: MFCD21250238
• CID: 5608392
• PubChem ID: 65518901
• Update Time: 2025-06-15

Morpholine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20837309
• morpholine-3-carbohydrazide
• AKOS014856766
• EN300-864980
• 1482269-65-7
• Morpholine-3-carbohydrazide

• MDL： MFCD21250238
• Inchi： 1S/C5H11N3O2/c6-8-5(9)4-3-10-2-1-7-4/h4,7H,1-3,6H2,(H,8,9)
• InChI Key： LRIHZDTWRHNHNP-UHFFFAOYSA-N
• SMILES： O1CCNC(C(NN)=O)C1

Computed Properties

• Exact Mass: 145.085126602g/mol
• Monoisotopic Mass: 145.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 76.4Ų

Additional information on Morpholine-3-carbohydrazide

Introduction to Morpholine-3-carbohydrazide (CAS No. 1482269-65-7)

Morpholine-3-carbohydrazide, a compound with the chemical formula C₆H₁₁N₃O₂, is a significant molecule in the field of pharmaceutical and biochemical research. This compound, identified by its unique CAS number 1482269-65-7, has garnered attention due to its potential applications in drug development and molecular biology. The structure of Morpholine-3-carbohydrazide incorporates both morpholine and carbohydrazide moieties, which contribute to its versatile reactivity and utility in synthetic chemistry.

The morpholine ring, a six-membered heterocyclic compound containing an oxygen atom, is known for its stability and ability to form hydrogen bonds. This feature makes it a valuable component in various biochemical interactions. On the other hand, the carbohydrazide group introduces reactive sites that can participate in condensation reactions, forming hydrazones or other derivatives. These characteristics make Morpholine-3-carbohydrazide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel hydrazide-based compounds due to their broad spectrum of biological activities. Morpholine-3-carbohydrazide, with its unique structural features, has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable tool for drug discovery.

One of the most intriguing aspects of Morpholine-3-carbohydrazide is its ability to act as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop new derivatives with enhanced pharmacological properties. For instance, modifications of the morpholine ring have led to the discovery of compounds with improved solubility and bioavailability, which are crucial factors in drug formulation.

The pharmaceutical industry has shown particular interest in hydrazide-containing compounds due to their potential applications in treating various diseases. Morpholine-3-carbohydrazide has been explored as a lead compound for developing drugs targeting inflammatory disorders, infectious diseases, and even cancer. Its dual functionality allows for the design of molecules that can interact with multiple targets simultaneously, potentially leading to more effective therapeutic strategies.

Advances in computational chemistry have also played a significant role in understanding the behavior of Morpholine-3-carbohydrazide. Molecular modeling studies have helped researchers predict its interactions with biological targets and optimize its structure for better efficacy. These computational approaches are complemented by experimental investigations, which provide empirical data on the compound's reactivity and biological activity.

The synthesis of Morpholine-3-carbohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and environmental impact. Green chemistry principles have been increasingly applied to these processes, emphasizing sustainability and safety.

Another area where Morpholine-3-carbohydrazide has found utility is in the field of agrochemicals. Derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to interfere with essential metabolic pathways in plants. Such applications highlight the versatility of this molecule beyond pharmaceuticals.

Future research on Morpholine-3-carbohydrazide is likely to focus on expanding its applications and understanding its mechanisms of action more thoroughly. The development of new synthetic routes and analytical techniques will further enhance our ability to utilize this compound effectively. As our knowledge base grows, so too will the number of innovative uses for Morpholine-3-carbohydrazide in science and industry.